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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Methyl Red sodium salt, offering procedural, step-by-step guidance to foster a

culture of safety and build trust in laboratory practices.

Methyl Red sodium salt is a common laboratory chemical. While some safety data sheets

(SDS) indicate it is not considered hazardous under the 2012 OSHA Hazard Communication

Standard, others classify it as acutely toxic if swallowed.[1][2] Therefore, it is crucial to handle

this chemical with appropriate care and to be prepared for any potential exposure.

Personal Protective Equipment (PPE) at a Glance
Proper PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling Methyl Red sodium salt in both solid and

solution forms.
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Body Part Solid Form Solution Form Specifications

Eyes/Face

Safety glasses with

side-shields or

chemical safety

goggles.[3][4]

Safety glasses with

side-shields or

chemical safety

goggles.[3]

Must comply with

OSHA's 29 CFR

1910.133 or European

Standard EN166.[1][4]

Skin

Chemical-resistant

gloves (e.g., Nitrile

rubber) and protective

clothing to prevent

skin exposure.[1][4][5]

Chemical-resistant

gloves (e.g., Nitrile

rubber) and protective

clothing.[3][6]

Gloves should have a

material thickness of

>0.11 mm and a

breakthrough time of

>480 minutes.[5]

Respiratory

Generally not required

under normal use. A

NIOSH/MSHA or

European Standard

EN 149 approved

respirator is

recommended if dust

is generated.[1][2][5]

Not typically required

with good ventilation.

[6]

Use a particulate filter

device (EN 143, P1)

for dust formation.[5]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a standardized operational plan minimizes risks and ensures consistent, safe

handling of Methyl Red sodium salt.

1. Engineering Controls:

Ensure adequate ventilation in the work area.[4]

Use a local exhaust ventilation system, especially when handling the solid form to minimize

dust generation.[4][6]

Confirm that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

2. Personal Protective Equipment (PPE) Donning:
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Before handling, put on all required PPE as detailed in the table above.

3. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe in dust.[1]

Avoid ingestion and inhalation.[1]

When not in use, keep the container tightly closed and store it in a cool, dry, and well-

ventilated place.[4]

4. After Handling:

Wash hands and any exposed skin thoroughly after handling.[3]

Remove and launder any contaminated clothing before reuse.[3][4]

Emergency Procedures: Immediate First Aid
In the event of an exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[1][2] Seek medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[2] Get medical attention if irritation

develops or persists.[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, provide

artificial respiration.[2][4] Seek medical

attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2][3] Immediately call a poison control

center or doctor.[2] Never give anything by

mouth to an unconscious person.[4]

Disposal Plan: Responsible Waste Management
Proper disposal of Methyl Red sodium salt is essential to prevent environmental

contamination.

Solid Waste: Sweep up spilled solid material and place it into a suitable, labeled container for

disposal.[1][4] Avoid creating dust.[7]

Solutions: Absorb spills with an inert material (e.g., vermiculite, dry sand) and place in an

appropriate container for disposal.[6]

General Disposal: Dispose of contents and containers in accordance with all federal, state,

and local regulations.[3] Do not empty into drains.[2] The end-user is responsible for

determining if the material is a hazardous waste at the time of disposal.[3]

Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of Methyl Red
sodium salt, from preparation to disposal.
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Safe handling workflow for Methyl Red sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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